2-(2-thienyl)-N-(3,4,5-trimethoxyphenyl)acetamide

• IUPAC Name: 2-thiophen-2-yl-N-(3,4,5-trimethoxyphenyl)acetamide
• InChI: InChI=1S/C15H17NO4S/c1-18-12-7-10(8-13(19-2)15(12)20-3)16-14(17)9-11-5-4-6-21-11/h4-8H,9H2,1-3H3,(H,16,17)
• InChI Key: UCERXBOOGYNWQL-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=CC(=C1OC)OC)NC(=O)CC2=CC=CS2
• Molecular Formula: C15H17NO4S
• Molecular Weight: 307.4 g/mol

Description

2-(2-thienyl)-N-(3,4,5-trimethoxyphenyl)acetamide is an organic compound that features a thienyl group and a trimethoxyphenyl group connected via an acetamide linkage

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(2-thienyl)-N-(3,4,5-trimethoxyphenyl)acetamide typically involves the reaction of 2-thiophenecarboxylic acid with 3,4,5-trimethoxyaniline in the presence of a coupling agent such as N,N’-dicyclohexylcarbodiimide (DCC) and a catalyst like 4-dimethylaminopyridine (DMAP). The reaction is usually carried out in an organic solvent such as dichloromethane at room temperature.

Industrial Production Methods

While specific industrial production methods for this compound are not well-documented, the general approach would involve scaling up the laboratory synthesis process. This would include optimizing reaction conditions, using larger reactors, and ensuring proper purification techniques to obtain the compound in high yield and purity.

Chemical Reactions Analysis

Types of Reactions

2-(2-thienyl)-N-(3,4,5-trimethoxyphenyl)acetamide can undergo various chemical reactions, including:

Oxidation: The thienyl group can be oxidized to form sulfoxides or sulfones.

Reduction: The nitro groups can be reduced to amines.

Substitution: The methoxy groups can be substituted with other functional groups through nucleophilic aromatic substitution.

Common Reagents and Conditions

Oxidation: Reagents such as hydrogen peroxide or m-chloroperbenzoic acid (m-CPBA) can be used.

Reduction: Catalytic hydrogenation or reagents like lithium aluminum hydride (LiAlH4) can be employed.

Substitution: Strong nucleophiles like sodium methoxide or potassium tert-butoxide are commonly used.

Major Products

Oxidation: Sulfoxides or sulfones.

Reduction: Amines.

Substitution: Various substituted derivatives depending on the nucleophile used.

Scientific Research Applications

2-(2-thienyl)-N-(3,4,5-trimethoxyphenyl)acetamide has several applications in scientific research:

Chemistry: Used as a building block in organic synthesis for the preparation of more complex molecules.

Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Explored for its potential therapeutic effects, particularly in the development of new drugs.

Industry: Utilized in the synthesis of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 2-(2-thienyl)-N-(3,4,5-trimethoxyphenyl)acetamide involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact pathways and targets depend on the specific application and the biological system being studied.

Comparison with Similar Compounds

Similar Compounds

2-(2-thienyl)acetamide: Lacks the trimethoxyphenyl group, resulting in different chemical and biological properties.

N-(3,4,5-trimethoxyphenyl)acetamide:

2-(2-thienyl)-N-phenylacetamide: Similar structure but without the methoxy groups, leading to different chemical behavior.

Uniqueness

2-(2-thienyl)-N-(3,4,5-trimethoxyphenyl)acetamide is unique due to the presence of both the thienyl and trimethoxyphenyl groups. This combination imparts distinct chemical reactivity and potential biological activities, making it a valuable compound for various research applications.